Cas no 63701-37-1 (3-(Trifluoromethyl)-DL-phenylalanine)

• Product Name: 3-(Trifluoromethyl)-DL-phenylalanine
• CAS No: 63701-37-1
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD00069074
• CID: 502191
• PubChem ID: 2777602
• Update Time: 2024-10-28

3-(Trifluoromethyl)-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid
• 3-(Trifluoromethyl)-DL-phenylalanine
• 3-Trifluoromethyl-DL-Phenylalanine
• Phenylalanine,3-(trifluoromethyl)-
• 2-amino-3-(3-trifluoromethylphenyl)propanoic acid
• 2-AMINO-3-(3-TRIFLUOROMETHYL-PHENYL)-PROPIONIC ACID
• 2-amino-3-[3-(trifluoromethyl)phenyl]propanoic acid
• 3-< 3-Trifluormethyl-phenyl> -2-amino-propionsaeure
• 3-trifluoromethylphenylalanine
• DL-m-Trifluoromethylphenylalanin
• m-(trifluoromethyl)phenylalanine
• m-trifluoromethylphenylalanine
• (2R)-2-amino-3-[3-(trifluoromethyl)phenyl]propanoic acid
• AM83491
• AKOS016843215
• CS-0454403
• FS-5780
• L-PHE(3-CF3)-OH
• 3-(Trifluoromethyl)phenylalanine
• PD196697
• 2-Amino-3-(3-(trifluoromethyl)phenyl)propanoicacid
• AB01999
• FT-0613630
• A50214
• EN300-1930818
• AKOS000189408
• DTXSID90980024
• SCHEMBL44155
• 63701-37-1
• L-3-TRIFLUOROMETHYLPHE
• FT-0637085
• ammoniumsalicylate
• A834479
• 2-azanyl-3-[3-(trifluoromethyl)phenyl]propanoic acid
• DL-3-(Trifluoromethyl)phenylalanine
• BURBNIPKSRJAIQ-UHFFFAOYSA-N
• FT-0613945
• DL-Phenylalanine, 3-(trifluoromethyl)-
• AB02797
• 3-(Trifluoromethyl)-D-phenylalanine

• MDL： MFCD00069074
• Inchi： 1S/C10H10F3NO2/c11-10(12,13)7-3-1-2-6(4-7)5-8(14)9(15)16/h1-4,8H,5,14H2,(H,15,16)
• InChI Key： BURBNIPKSRJAIQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 233.0664
• Monoisotopic Mass: 233.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32
• LogP: 2.36010

3-(Trifluoromethyl)-DL-phenylalanine Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL
• Risk Phrases：36/37/38